2-{5-[(3-methyl-2-thienyl)methylene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}ethanesulfonic acid

• IUPAC Name: 2-[(5Z)-5-[(3-methylthiophen-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid
• InChI: InChI=1S/C11H11NO4S4/c1-7-2-4-18-8(7)6-9-10(13)12(11(17)19-9)3-5-20(14,15)16/h2,4,6H,3,5H2,1H3,(H,14,15,16)/b9-6-
• InChI Key: JGZPGTXTSKRFGV-TWGQIWQCSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=O)N(C(=S)S2)CCS(=O)(=O)O
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=O)N(C(=S)S2)CCS(=O)(=O)O
• Molecular Formula: C11H11NO4S4
• Molecular Weight: 349.5 g/mol

Description

The compound appears to contain a thienyl group, which is a sulfur-containing heterocycle, and a thiazolidine ring, which is a nitrogen and sulfur-containing heterocycle. The presence of these groups could potentially confer interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the thienyl and thiazolidine groups. These groups are aromatic and would contribute to the overall stability of the molecule.

Chemical Reactions Analysis

Thiophene derivatives are known to undergo a variety of chemical reactions, including electrophilic aromatic substitution and metal-catalyzed cross coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the thienyl and thiazolidine groups could potentially make the compound more lipophilic, which could influence its solubility and reactivity.

Future Directions

The study of thiophene derivatives is a very active area of research due to their interesting chemical and biological properties. Future research could involve synthesizing this compound and studying its properties and potential applications.